Cyclophosphamide Monohydrate

• CAS No.: 6055-19-2
• Product Name: Cyclophosphamide Monohydrate
• Molecular Formula: C7H15Cl2N2O2P.H2O
• Molecular Weight: 279.1 g/mol
• IUPAC Name: N,N-bis(2-chloroethyl)-2-oxo-1,3,2λ5-oxazaphosphinan-2-amine;hydrate
• Standard InChI: InChI=1S/C7H15Cl2N2O2P.H2O/c8-2-5-11(6-3-9)14(12)10-4-1-7-13-14;/h1-7H2,(H,10,12);1H2
• Standard InChIKey: PWOQRKCAHTVFLB-UHFFFAOYSA-N
• SMILES: C1CNP(=O)(OC1)N(CCCl)CCCl.O
• Canonical SMILES: C1CNP(=O)(OC1)N(CCCl)CCCl.O
• Flash Point: greater than 230 °F (NTP, 1992)
• Melting Point: 121 to 127 °F (NTP, 1992)
• Physical Description: Cyclophosphamide monohydrate appears as fine white crystalline powder with a slightly bitter taste. Little or no odor. (NTP, 1992)
• Description: Cyclophosphamide monohydrate appears as fine white crystalline powder with a slightly bitter taste. Little or no odor. (NTP, 1992); Cyclophosphamide is an alkylating agent used in the treatment of several forms of cancer including leukemias, lymphomas and breast cancer. Cyclophosphamide therapy is associated with minor transient serum enzyme elevations and has been linked to rare cases of acute liver injury. In addition, when given in high doses as a part of a myeloablative therapy, cyclophosphamide can cause acute sinusoidal obstruction syndrome.; Cyclophosphamide hydrate is the monohydrate of cyclophosphamide. It has a role as an antineoplastic agent, an immunosuppressive agent, an alkylating agent and a carcinogenic agent. It contains a cyclophosphamide.
• Related CAS: 50-18-0 (Parent)
• Solubility: 10 to 50 mg/mL at 73° F (NTP, 1992)
• Synonyms: (+,-)-2-(bis(2-Chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorine 2-Oxide Monohydrate; B 518; B-518; B518; Cyclophosphamide; Cyclophosphamide Anhydrous; Cyclophosphamide Monohydrate; Cyclophosphamide, (R)-Isomer; Cyclophosphamide, (S)-Isomer; Cyclophosphane; Cytophosphan; Cytophosphane; Cytoxan; Endoxan; Neosar; NSC 26271; NSC-26271; NSC26271; Procytox; Sendoxan
• PubChem Compound: 22420
• Last Modified: Nov 11 2021